N-(2-ethoxybenzyl)-2-(2-thienyl)acetamide
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Description
N-(2-ethoxybenzyl)-2-(2-thienyl)acetamide is a useful research compound. Its molecular formula is C15H17NO2S and its molecular weight is 275.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 275.09799996 g/mol and the complexity rating of the compound is 285. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Application in Pharmaceutical Products
Compounds with acetamide moieties, similar to N-(2-ethoxybenzyl)-2-(2-thienyl)acetamide, are widely researched for their presence in natural and pharmaceutical products. For instance, new reagents like p-methoxybenzyl N-acetylcarbamate potassium salt have been reported for their utility in synthesizing N-alkylacetamides, which are significant in the development of pharmaceuticals due to their stability and reactivity with various alkyl halides and sulfonates, leading to good yields of substituted products (Sakai et al., 2022).
Chemoselective Acetylation in Drug Synthesis
The chemoselective acetylation of amino groups, as studied in the synthesis of N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drugs, showcases the importance of such chemical reactions in drug development. This research highlights the optimized use of various acyl donors and conditions to achieve high selectivity and yield, demonstrating the chemical's role in synthesizing compounds with potential medicinal applications (Magadum & Yadav, 2018).
Role in Antioxidant Activity
Research on coordination complexes constructed from pyrazole-acetamide derivatives, including antioxidant activity studies, indicates the potential of similar acetamide compounds in therapeutic contexts. These studies involve the synthesis and characterization of novel compounds and their evaluation for biological activities, such as antioxidant effects, which could be relevant for the development of new drugs or materials with health benefits (Chkirate et al., 2019).
Discovery of Bioactive Metabolites
The isolation of bioactive metabolites from marine actinobacteria, including compounds structurally related to acetamides, emphasizes the chemical's significance in discovering new bioactive substances. Such research underlines the potential of acetamide derivatives in contributing to the development of new therapeutic agents or materials with biological activity (Sobolevskaya et al., 2007).
Properties
IUPAC Name |
N-[(2-ethoxyphenyl)methyl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S/c1-2-18-14-8-4-3-6-12(14)11-16-15(17)10-13-7-5-9-19-13/h3-9H,2,10-11H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHFQRFKGUNIRKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CNC(=O)CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.